Cas no 2680723-11-7 (tert-butyl N-[(azetidin-3-yl)(methyl)oxo-lambda6-sulfanylidene]carbamate)

• Product Name: tert-butyl N-[(azetidin-3-yl)(methyl)oxo-lambda6-sulfanylidene]carbamate
• CAS No: 2680723-11-7
• MF: C₉H₁₈N₂O₃S
• MW: 234.315821170807
• CID: 6598128
• PubChem ID: 165932312
• Update Time: 2025-05-20

tert-butyl N-[(azetidin-3-yl)(methyl)oxo-lambda6-sulfanylidene]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680723-11-7
• tert-butyl N-[(azetidin-3-yl)(methyl)oxo-lambda6-sulfanylidene]carbamate
• EN300-7102488

• Inchi： 1S/C9H18N2O3S/c1-9(2,3)14-8(12)11-15(4,13)7-5-10-6-7/h7,10H,5-6H2,1-4H3
• InChI Key： AQDHWAHMQMSJCT-UHFFFAOYSA-N
• SMILES： S(C)(C1CNC1)(=NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 234.10381361g/mol
• Monoisotopic Mass: 234.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.1Ų

Additional information on tert-butyl N-[(azetidin-3-yl)(methyl)oxo-lambda6-sulfanylidene]carbamate

tert-butyl N-[(azetidin-3-yl)(methyl)oxo-lambda6-sulfanylidene]carbamate: A Comprehensive Overview

tert-butyl N-[(azetidin-3-yl)(methyl)oxo-lambda6-sulfanylidene]carbamate, commonly referred to as CAS No. 2680723-11-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis. The compound's name itself is a testament to its complex structure, which includes a tert-butyl group, an azetidin-3-yl moiety, and a sulfanylidene functional group. These components contribute to its versatile reactivity and make it a valuable tool in modern chemical research.

The synthesis of tert-butyl N-[(azetidin-3-yl)(methyl)oxo-lambda6-sulfanylidene]carbamate involves a series of carefully controlled reactions that highlight the importance of stereochemistry and functional group compatibility. Recent studies have demonstrated that this compound can be synthesized via a multi-step process involving nucleophilic substitution, oxidation, and coupling reactions. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have found that tert-butyl N-[(azetidin-3-yl)(methyl)oxo-lambda6-sulfanylidene]carbamate exhibits promising biological activity, particularly in inhibiting certain enzymes associated with neurodegenerative diseases. For instance, recent experiments have shown that this compound can effectively target and inhibit the activity of beta-secretase, an enzyme implicated in the development of Alzheimer's disease. These findings have sparked interest in further exploring its therapeutic potential.

In addition to its biological applications, this compound has also found use in materials science. Its unique sulfur-containing functional group makes it an excellent candidate for the development of novel polymers and coatings with enhanced mechanical properties. Recent studies have demonstrated that incorporating tert-butyl N-[(azetidin-3-yl)(methyl)oxo-lambda6-sulfanylidene]carbamate into polymer matrices can significantly improve their thermal stability and resistance to environmental factors such as UV radiation and moisture.

The structural versatility of this compound also makes it an ideal building block for constructing more complex molecules. Its azetidin-3-yl group provides a rigid framework that can be further modified to introduce additional functionality. For example, researchers have successfully used this compound as a precursor for synthesizing bioactive peptides with tailored pharmacokinetic profiles. These peptides have shown potential in treating various diseases, including cancer and inflammatory disorders.

From a safety standpoint, tert-butyl N-[(azetidin-3-yl)(methyl)oxo-lambda6-sulfanylidene]carbamate is generally considered non-toxic under normal handling conditions. However, like all chemicals, it should be stored and handled with care to prevent unintended exposure or contamination. Proper personal protective equipment (PPE) should be worn during synthesis and manipulation to ensure worker safety.

In conclusion, CAS No. 2680723-11-7 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its role in shaping future innovations is likely to grow even further.